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Compound of Interest

Compound Name: Teferrol

Cat. No.: B1449136 Get Quote

This guide provides crucial safety and logistical information for laboratory personnel handling

Teferrol, also known as Ferric Polymaltose or Iron Polymaltose complex. Adherence to these

procedures is vital for ensuring a safe research environment and minimizing exposure risks.

Teferrol is identified as a substance that can cause skin irritation (H315), serious eye irritation

(H319), and respiratory irritation (H335)[1]. Therefore, appropriate personal protective

equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)
A summary of the required PPE for handling Teferrol is provided in the table below. This

equipment should be donned before handling the substance and doffed in a manner that

prevents contamination.
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Body Part
Personal Protective
Equipment

Specifications and Use

Eyes and Face Safety Goggles or Face Shield

Must provide a complete seal

around the eyes to protect

from splashes or dust. A face

shield should be used when

there is a significant risk of

splashing.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Gloves should

be inspected for integrity

before each use and disposed

of after handling the substance

or upon contamination.

Respiratory System Fume Hood or Respirator

All handling of Teferrol powder

should be conducted in a

certified chemical fume hood to

control airborne particles. If a

fume hood is not available, a

NIOSH-approved respirator

with a particulate filter is

required.

Body Laboratory Coat

A full-length laboratory coat

should be worn to protect skin

and personal clothing from

contamination.

Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling Teferrol, ensure that the work area is clean and uncluttered. All

necessary equipment, including PPE, should be readily available.
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Weighing and Transfer: Conduct all weighing and transfer operations of solid Teferrol within

a chemical fume hood to minimize inhalation exposure. Use appropriate tools (e.g., spatulas,

weighing paper) to handle the substance.

Solution Preparation: When preparing solutions, add Teferrol to the solvent slowly to avoid

splashing. Ensure adequate ventilation.

Spill Management: In case of a spill, immediately alert personnel in the area. For small spills,

absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed

container for disposal. For larger spills, evacuate the area and follow emergency protocols.

Disposal Plan: All waste containing Teferrol, including contaminated PPE and absorbent

materials, must be disposed of as hazardous waste. Follow all local, state, and federal

regulations for hazardous waste disposal. Do not dispose of Teferrol down the drain or in the

regular trash.

Experimental Workflow for Handling Teferrol
The following diagram illustrates the standard workflow for safely handling Teferrol in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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